molecular formula C10H21NO4 B8573669 N(2,2-dimethoxyethyl) glycine tert-butyl ester

N(2,2-dimethoxyethyl) glycine tert-butyl ester

Cat. No. B8573669
M. Wt: 219.28 g/mol
InChI Key: RBFFEAJDONAJAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N(2,2-dimethoxyethyl) glycine tert-butyl ester is a useful research compound. Its molecular formula is C10H21NO4 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality N(2,2-dimethoxyethyl) glycine tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N(2,2-dimethoxyethyl) glycine tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N(2,2-dimethoxyethyl) glycine tert-butyl ester

Molecular Formula

C10H21NO4

Molecular Weight

219.28 g/mol

IUPAC Name

tert-butyl 2-(2,2-dimethoxyethylamino)acetate

InChI

InChI=1S/C10H21NO4/c1-10(2,3)15-8(12)6-11-7-9(13-4)14-5/h9,11H,6-7H2,1-5H3

InChI Key

RBFFEAJDONAJAW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CNCC(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2,2-dimethoxyethylamine (15 g, 143 mmol), anhydrous potassium carbonate (20 g, 145 mmol) and DMF (140 mL) was added tert-butyl bromoacetate (11.5 mL, 71.2 mmol). After stirring at room temperature for 2 hours, another portion of tert-butyl bromoacetate (11.5 mL, 71.2 mmol) was added to the mixture, which was stirred overnight at room temperature. To the reaction mixture was added ice-water (140 mL). The mixture was extracted with EtOAc. The organic layer was washed with sat. NaCl, dried over Na2SO4, filtered and evaporated. The residue was subjected to distillation under reduced pressure to give the title compound as a colorless oil (6.61 g).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
140 mL
Type
solvent
Reaction Step One
Quantity
11.5 mL
Type
reactant
Reaction Step Two
Quantity
11.5 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
140 mL
Type
reactant
Reaction Step Four

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